N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}furan-2-carboxamide

Specification

• CAS No.: 772332-81-7
• Molecular Formula: C18H23N3O3
• Molecular Weight: 329.4
• IUPAC Name: N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]furan-2-carboxamide
• Standard InChI: InChI=1S/C18H23N3O3/c1-23-16-6-4-15(5-7-16)21-12-10-20(11-13-21)9-8-19-18(22)17-3-2-14-24-17/h2-7,14H,8-13H2,1H3,(H,19,22)
• Standard InChI Key: TZDDTYDXQMJUQI-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)N2CCN(CC2)CCNC(=O)C3=CC=CO3

Introduction

Synthesis

The synthesis of N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}furan-2-carboxamide typically involves several key steps:

• Formation of the Piperazine Derivative: The reaction of piperazine with a suitable alkyl halide to introduce the ethyl chain.

• Furan Carboxamide Formation: The coupling of the piperazine derivative with furan-2-carboxylic acid or its derivatives to form the final compound.

• Purification: The product is purified through recrystallization or chromatography to achieve the desired purity.

Biological Activity

Research indicates that N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}furan-2-carboxamide may exhibit various biological activities:

• Neuropharmacological Effects: Due to the presence of the piperazine structure, it may interact with neurotransmitter systems, potentially influencing mood and cognition.

• Antimicrobial Properties: Preliminary studies suggest that this compound could possess antimicrobial activity, making it a candidate for further investigation in infectious disease research.

Mechanism of Action

The mechanism of action for N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}furan-2-carboxamide likely involves modulation of receptor activity or enzyme inhibition, similar to other compounds containing piperazine and furan moieties. This interaction can lead to alterations in physiological processes such as neurotransmission or metabolic pathways.

Research Findings

Recent studies have focused on evaluating the compound's pharmacological profile through various assays:

Study Focus	Methodology	Findings
Neurotransmitter Interaction	In vitro receptor binding assays	Indicated potential affinity for serotonin receptors
Antimicrobial Activity	MIC determination against bacterial strains	Showed moderate activity against selected pathogens
Toxicity Assessment	Cell viability assays	Demonstrated acceptable safety profiles at therapeutic doses